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Compound of Interest

Compound Name: 2-(5-methylpyridin-2-yl)ethan-1-ol

Cat. No.: B2560061 Get Quote

CAS Number: 71858-91-8

This technical guide provides a comprehensive overview of 2-(5-methylpyridin-2-yl)ethan-1-
ol, a pyridine derivative of interest to researchers and professionals in the fields of chemical

synthesis and drug development. This document details the compound's properties, a potential

synthetic route, and its characterization, based on available scientific literature.

Compound Data
A summary of the key quantitative data for 2-(5-methylpyridin-2-yl)ethan-1-ol is presented

below. This information is crucial for its handling, characterization, and application in a research

setting.

Property Value Reference

CAS Number 71858-91-8 N/A

Molecular Formula C₈H₁₁NO N/A

Molecular Weight 137.18 g/mol N/A

Melting Point 30 - 32 °C --INVALID-LINK--

Boiling Point 250 °C at 987 hPa --INVALID-LINK--

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b2560061?utm_src=pdf-interest
https://www.benchchem.com/product/b2560061?utm_src=pdf-body
https://www.benchchem.com/product/b2560061?utm_src=pdf-body
https://www.benchchem.com/product/b2560061?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2560061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis and Experimental Protocols
While a specific experimental protocol for the synthesis of 2-(5-methylpyridin-2-yl)ethan-1-ol
is not readily available in the reviewed literature, a plausible synthetic route can be adapted

from the preparation of its close analog, 5-ethylpyridin-2-ethanol.[1][2][3] The proposed

pathway involves a two-step process starting from 2,5-dimethylpyridine.

Proposed Synthetic Pathway
The synthesis can be logically broken down into two main stages: the formation of an

intermediate aldehyde followed by its reduction to the target alcohol.

Step 1: Oxidation

Step 2: Reduction

2,5-Dimethylpyridine

5-methylpyridine-2-carbaldehyde

SeO2, Dioxane, Reflux

2-(5-methylpyridin-2-yl)ethan-1-ol

NaBH4, Methanol

Crude Product from Synthesis Column Chromatography Pure 2-(5-methylpyridin-2-yl)ethan-1-ol Structural Confirmation

1H and 13C NMR

Infrared Spectroscopy

Mass Spectrometry
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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